molecular formula C9H14BrN3 B8333966 4-Bromo-1-(1-methylpiperidin-3-yl)-1H-pyrazole

4-Bromo-1-(1-methylpiperidin-3-yl)-1H-pyrazole

Cat. No.: B8333966
M. Wt: 244.13 g/mol
InChI Key: OEJWMHAIIQUWQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Bromo-1-(1-methylpiperidin-3-yl)-1H-pyrazole is a useful research compound. Its molecular formula is C9H14BrN3 and its molecular weight is 244.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H14BrN3

Molecular Weight

244.13 g/mol

IUPAC Name

3-(4-bromopyrazol-1-yl)-1-methylpiperidine

InChI

InChI=1S/C9H14BrN3/c1-12-4-2-3-9(7-12)13-6-8(10)5-11-13/h5-6,9H,2-4,7H2,1H3

InChI Key

OEJWMHAIIQUWQR-UHFFFAOYSA-N

Canonical SMILES

CN1CCCC(C1)N2C=C(C=N2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

DIAD (3.21 ml, 16.3 ml) was added dropwise to a solution of 4-bromopyrazole (2.0 g, 13.6 mmol), 3-hydroxy-1-methylpiperidine (1.57 ml, 13.6 ml) and triphenylphosphine (4.3 g, 16.3 mmol) in THF (50 ml) at 0° C. The mixture was allowed to warm to room temperature and stirred overnight. The reaction was partitioned between water and ethyl acetate and the organic layers were extracted into 2N HCl. The aqueous fraction was basified with sodium bicarbonate and extracted into ethyl acetate. The organic fractions were dried (MgSO4), filtered and concentrated under reduced pressure to give the product (1.64 g), which was used without purification. MS: [M+H]+=244.
Name
Quantity
3.21 mL
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
1.57 mL
Type
reactant
Reaction Step One
Quantity
4.3 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One

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